Cas no 627523-08-4 (1,2-Ethanediamine, N-(1,3-dimethylbutyl)-N'-[(2-fluorophenyl)methyl]-)

• Product Name: 1,2-Ethanediamine, N-(1,3-dimethylbutyl)-N'-[(2-fluorophenyl)methyl]-
• CAS No: 627523-08-4
• MF: C₁₅H₂₅FN₂
• MW: 252.370807409286
• CID: 432838
• PubChem ID: 16076606
• Update Time: 2025-04-19

1,2-Ethanediamine, N-(1,3-dimethylbutyl)-N'-[(2-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-(1,3-dimethylbutyl)-N'-[(2-fluorophenyl)methyl]-
• N-[(2-fluorophenyl)methyl]-N'-(4-methylpentan-2-yl)ethane-1,2-diamine
• 627523-08-4
• DTXSID30581933
• N~1~-[(2-Fluorophenyl)methyl]-N~2~-(4-methylpentan-2-yl)ethane-1,2-diamine
• N'-(1,3-dimethylbutyl)-N-[(2-fluorophenyl)methyl]ethane-1,2-diamine

• Inchi： 1S/C15H25FN2/c1-12(2)10-13(3)18-9-8-17-11-14-6-4-5-7-15(14)16/h4-7,12-13,17-18H,8-11H2,1-3H3
• InChI Key： HQWFDAJMXAHKQT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNCCNC(C)CC(C)C

Computed Properties

• Exact Mass: 252.20035
• Monoisotopic Mass: 252.20017697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06